Cas no 2680701-68-0 (benzyl N-5-bromo-2-methyl-3-(trifluoromethyl)phenylcarbamate)

• Product Name: benzyl N-5-bromo-2-methyl-3-(trifluoromethyl)phenylcarbamate
• CAS No: 2680701-68-0
• MF: C₁₆H₁₃BrF₃NO₂
• MW: 388.179134130478
• CID: 5622936
• PubChem ID: 165936799
• Update Time: 2025-10-24

benzyl N-5-bromo-2-methyl-3-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680701-68-0
• EN300-28302419
• benzyl N-[5-bromo-2-methyl-3-(trifluoromethyl)phenyl]carbamate
• benzyl N-5-bromo-2-methyl-3-(trifluoromethyl)phenylcarbamate

• Inchi： 1S/C16H13BrF3NO2/c1-10-13(16(18,19)20)7-12(17)8-14(10)21-15(22)23-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,21,22)
• InChI Key： DSPOHFWXZFUBNY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C(F)(F)F)C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 387.00818g/mol
• Monoisotopic Mass: 387.00818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-5-bromo-2-methyl-3-(trifluoromethyl)phenylcarbamate

Recent Advances in the Study of Benzyl N-5-bromo-2-methyl-3-(trifluoromethyl)phenylcarbamate (CAS: 2680701-68-0)

Benzyl N-5-bromo-2-methyl-3-(trifluoromethyl)phenylcarbamate (CAS: 2680701-68-0) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of targeting specific enzymes or pathways involved in disease processes. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential therapeutic applications and the methodologies employed in its study.

The compound's structure, featuring a bromo and trifluoromethyl substituents on the phenyl ring, suggests its utility as a versatile intermediate in organic synthesis. Recent synthetic approaches have optimized the yield and purity of benzyl N-5-bromo-2-methyl-3-(trifluoromethyl)phenylcarbamate, enabling its broader application in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis route that minimizes byproduct formation, thereby enhancing the compound's suitability for large-scale production.

In terms of biological activity, benzyl N-5-bromo-2-methyl-3-(trifluoromethyl)phenylcarbamate has shown promising results as an inhibitor of certain kinases involved in inflammatory and oncogenic pathways. A recent in vitro study revealed its potent inhibitory effects on the JAK-STAT signaling pathway, which is implicated in various autoimmune diseases and cancers. The compound's ability to selectively target these kinases without significant off-target effects underscores its potential as a lead compound for further drug development.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of benzyl N-5-bromo-2-methyl-3-(trifluoromethyl)phenylcarbamate with its target proteins. These studies have identified key structural features that contribute to its high affinity and selectivity, offering a roadmap for the design of derivatives with improved pharmacological properties. For example, modifications to the carbamate moiety have been explored to enhance metabolic stability and bioavailability.

Despite these advancements, challenges remain in the development of benzyl N-5-bromo-2-methyl-3-(trifluoromethyl)phenylcarbamate as a therapeutic agent. Issues such as solubility, pharmacokinetics, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on formulating the compound in nanoparticle-based delivery systems to improve its solubility and targeted delivery, as reported in a 2023 study published in Advanced Drug Delivery Reviews.

In conclusion, benzyl N-5-bromo-2-methyl-3-(trifluoromethyl)phenylcarbamate represents a promising candidate in the field of medicinal chemistry, with potential applications in treating diseases mediated by kinase pathways. Ongoing research aims to optimize its pharmacological profile and explore its therapeutic potential in vivo. The compound's unique structural features and biological activity make it a valuable subject for future studies, with the ultimate goal of translating these findings into clinically relevant therapies.